Cas no 65567-32-0 (R-(-)-N-Desmethyl Mephenytoin)

• Product name: R-(-)-N-Desmethyl Mephenytoin
• CAS No: 65567-32-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 826442
• PubChem ID: 329827655

R-(-)-N-Desmethyl Mephenytoin Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-NIRVANOL
• (R)-5-Ethyl-5-phenylimidazolidine-2,4-dione
• (5R)-5-Ethyl-5-phenyl-2,4-imidazolidinedione
• (5r)-5-ethyl-5-phenylimidazolidine-2,4-dione
• R-(-)-DESMETHYL MEPHENYTOIN
• R-(-)-N-Desmethyl Mephenytoin
• (-)-Nirvanol
• (5R)-(-)-ethylphenylhydantoin
• (R)-(-)-5-Ethyl-5-phenylhydantoin
• (R)-5-Aethyl-5-phenyl-imidazolidin-2,4-dion
• (R)-5-ethyl-5-phenyl-2,4-imidazolidinedione
• (R)-5-ethyl-5-phenyl-imidazolidine-2,4-dione
• AC1LDI2X
• AG-G-46884
• CTK8G2722
• l-(R)-5-Ethyl-5-phenylhydantoin
• SureCN3400918
• (R)-(−)-5-Ethyl-5-phenyl-2,4-imidazolidinedione
• (R)-(−)-5-Ethyl-5-phenylhydantoin

• Inchi： InChI=1S/C11H12N2O2/c1-2-11(8-6-4-3-5-7-8)9(14)12-10(15)13-11/h3-7H,2H2,1H3,(H2,12,13,14,15)/t11-/m1/s1
• InChI Key： UDTWZFJEMMUFLC-LLVKDONJSA-N
• SMILES： CC[C@]1(C(NC(N1)=O)=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 204.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.1754 (rough estimate)
• Melting Point: 236°C
• Boiling Point: 342.72°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• Solubility: DMF: soluble
• PSA: 58.20000
• LogP: 1.78890

R-(-)-N-Desmethyl Mephenytoin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• RTECS：MU2452000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：2-8°C

R-(-)-N-Desmethyl Mephenytoin Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones